9,11a-Methano-11aH-cyclohepta[a]naphthalen-8(9H)-one, 5-(benzoyloxy)dodecahydro-4-(hydroxymethyl)-4,9,11b-trimethyl-

• Molecular Formula: C27H36O4
• Molecular Weight: 424.6 g/mol
• IUPAC Name: [6-(hydroxymethyl)-2,6,13-trimethyl-12-oxo-8-tetracyclo[11.2.1.01,10.02,7]hexadecanyl] benzoate
• InChI: InChI=1S/C27H36O4/c1-24-12-13-27(16-24)19(15-21(24)29)14-20(31-23(30)18-8-5-4-6-9-18)22-25(2,17-28)10-7-11-26(22,27)3/h4-6,8-9,19-20,22,28H,7,10-17H2,1-3H3
• InChI Key: CFPMRJFTBKYCRR-UHFFFAOYSA-N
• SMILES: CC12CCC3(C1)C(CC(C4C3(CCCC4(C)CO)C)OC(=O)C5=CC=CC=C5)CC2=O
• synonyms: 6-benzoyl-12-methyl-13-oxo-9(12)-9(12)-dihomo-18-podocarpanol; dulcinol; scopadulciol

Description

9,11a-Methano-11aH-cyclohepta[a]naphthalen-8(9H)-one, 5-(benzoyloxy)dodecahydro-4-(hydroxymethyl)-4,9,11b-trimethyl- is a natural product found in Scoparia dulcis and Scoparia with data available.

Scientific Research Applications

Chemical Synthesis and Rearrangement

• Arylhydroxymethano[3]orthocyclo5naphthalenophanes, possessing a rigid boat-chair conformation, have been synthesized from similar compounds. These compounds undergo rearrangement to form either benzo[cd]azulene systems or tricyclic systems with a cyclopropane-unit, showcasing the potential for diverse structural modifications and applications in organic synthesis (Isobe et al., 2002).

Photochemistry and Isomerization Studies

• Research on 1-(1-Pyrrolidinyl) acenaphthyIene, prepared from similar naphthalene structures, highlights its reaction with electrophilic acetylenes to form dihydrocyclohepta naphthalenes. These reactions emphasize the utility of such compounds in photochemical studies and isomerization processes (Tsuge & Watanabe, 1979).

Heterocyclic Aromatic Systems

• The synthesis of 8-Azabenzo[4,5]cyclohepta[1,2,3-de]naphthalene, an analogue of hypothetical hydrocarbons, showcases the chemical versatility and potential for creating new heterocyclic aromatic systems. This compound's propensity for nucleophilic addition reactions expands the scope of research in aromatic chemistry (Craig & Woolhouse, 1971).

Conformational Analysis

• Studies on the conformations of methyl-substituted cycloocta naphthalenes reveal insights into the structural and conformational features of pericyclized naphthalene rings. These findings are significant in understanding the physical properties of such compounds (Kamada & Yamamoto, 1980).

Photoisomerization Pathways

• Investigations into the photoisomerization of methano-cyclopane derivatives provide a model for studying adiabatic electrocyclic ring closures in excited states, offering insights into the dynamics of photochemical reactions (Wirz et al., 1984).